Cas no 65674-08-0 (Thiirane, (2-phenylethyl)-)
Thiirane, (2-phenylethyl)- structure
Product Name:Thiirane, (2-phenylethyl)-
CAS No:65674-08-0
MF:C10H12S
MW:164.267281532288
CID:1694856
PubChem ID:12387152
Update Time:2025-04-21
Thiirane, (2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiirane, (2-phenylethyl)-
- 2-(2-phenylethyl)thiirane
- DTXSID90495805
- 65674-08-0
-
- Inchi: 1S/C10H12S/c1-2-4-9(5-3-1)6-7-10-8-11-10/h1-5,10H,6-8H2
- InChI Key: VWGOUWKQTFJUAL-UHFFFAOYSA-N
- SMILES: S1CC1CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 164.06606
- Monoisotopic Mass: 164.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Thiirane, (2-phenylethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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